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Compound of Interest

Compound Name: Apelin-12 acetate

Cat. No.: B15494773 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting advice and frequently asked questions to optimize incubation times for Apelin-

12 functional assays. Accurate timing is critical for generating robust and reproducible data.

Apelin-12 Signaling Overview
Apelin-12 is an endogenous peptide ligand for the G-protein-coupled receptor (GPCR), APJ.[1]

The activation of the APJ receptor by apelin peptides initiates several downstream signaling

cascades, primarily through the Gαi and β-arrestin pathways.[2][3] Understanding these

pathways is essential for selecting the appropriate functional assay and optimizing

experimental parameters like incubation time.

The Apelin/APJ system is implicated in a wide range of physiological processes, including

cardiovascular function, fluid homeostasis, and energy metabolism.[1][4] Consequently, it is a

significant target for therapeutic drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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